1-[(3,4-diethoxyphenyl)carbonothioyl]pyrrolidine

• IUPAC Name: (3,4-diethoxyphenyl)-pyrrolidin-1-ylmethanethione
• InChI: InChI=1S/C15H21NO2S/c1-3-17-13-8-7-12(11-14(13)18-4-2)15(19)16-9-5-6-10-16/h7-8,11H,3-6,9-10H2,1-2H3
• InChI Key: IQGAZMRGFNWYRF-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=S)N2CCCC2)OCC
• Molecular Formula: C15H21NO2S
• Molecular Weight: 279.4 g/mol
• Solubility: 41.8 [ug/mL] (The mean of the results at pH 7.4)

Description

Pyrrolidine is an organic compound with the molecular formula (CH2)4NH. It is a cyclic secondary amine, also classified as a saturated heterocycle.

Synthesis Analysis

Pyrrolidines can be synthesized through various methods. One such method involves the N-heterocyclization of primary amines with diols. Another method involves the use of O-benzoylhydroxylamines as alkyl nitrene precursors.

Molecular Structure Analysis

The pyrrolidine ring is one of the nitrogen heterocycles used widely by medicinal chemists. The great interest in this saturated scaffold is enhanced by the possibility to efficiently explore the pharmacophore space due to sp3-hybridization.

Chemical Reactions Analysis

Pyrrolidine and its derivatives have been used in various chemical reactions. For example, they have been used in the synthesis of azaheterocycles from N-carbamate-protected amino alcohols.

Physical And Chemical Properties Analysis

Pyrrolidine is a colourless liquid that is miscible with water and most organic solvents.

Mechanism of Action

The mechanism of action of pyrrolidine and its derivatives can vary depending on the specific compound and its biological target.

Safety and Hazards

Pyrrolidine is considered hazardous by the 2012 OSHA Hazard Communication Standard. It is highly flammable and causes severe skin burns and eye damage. It is harmful if swallowed or inhaled.